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Compound of Interest

Compound Name: 4-(Azidomethyl)phenol

CAS No.: 55116-31-9

Cat. No.: B1649359

Get Quote

Status:HIGH HAZARD / ENERGETIC Primary Risks: Explosion (Shock/Heat Sensitive),

Systemic Toxicity (Skin Absorption), Corrosivity.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Part 2: Hazard Identification & Assessment
To handle this compound safely, one must understand the causality of its instability.
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The Azide Functionality (-N₃)
Energetic Instability: The azide group is intrinsically energy-rich. While the "Rule of Six" (6

carbons per energetic group) suggests 4-(Azidomethyl)phenol (7 carbons, 1 azide) is

relatively stable, the C/N ratio is critical.

Calculation:

.

Threshold: A ratio < 3.0 indicates the compound is energy-dense and potentially unstable.

Heavy Metal Sensitivity: The benzylic azide moiety can react with transition metals (Cu, Pb,

Hg) in plumbing or equipment to form heavy metal azides, which are primary explosives.

Never dispose of down the drain.

The Phenol Functionality (-OH)
Systemic Poison: Phenols penetrate the skin rapidly, causing white chemical burns and

anesthetizing the nerve endings (masking the pain).[1] Once absorbed, it causes systemic

organ failure.

Corrosivity: It is a Class 8 Corrosive.

Part 3: Disposal Procedures
Method A: Commercial Waste Disposal (Preferred)
For bulk quantities (>50 mg) or synthesis waste streams.

Segregation: Isolate in a separate waste stream. Do not mix with acidic waste (risk of

Hydrazoic Acid generation).[4]

Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid glass if possible

to prevent shrapnel in case of decomposition.

Labeling:

RCRA Codes:D003 (Reactive), U188 (Phenol - associated hazard).
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Text: "High Hazard - Organic Azide - Reactive - Toxic."[3][4]

Stabilization: If the waste is in solution, ensure it remains wet.[1] Dry organic azides are

significantly more shock-sensitive.

Method B: Chemical Deactivation (Trace & Glassware)
For cleaning glassware, spills, or deactivating trace amounts (<50 mg). Do NOT use this for

bulk waste.

The Protocol: Staudinger Reduction This method chemically converts the explosive azide into a

stable amine using Triphenylphosphine (

).

Reagents: Triphenylphosphine (

), Tetrahydrofuran (THF), Water.

Mechanism:

Step-by-Step Procedure:

Preparation: Dissolve the trace azide residue in THF.

Addition: Add 1.5 equivalents of Triphenylphosphine (

) slowly.

Reaction: Stir at room temperature for 2 hours. Nitrogen gas (

) will evolve (bubbling indicates reaction).

Hydrolysis: Add a small volume of water (1-2 mL) to hydrolyze the intermediate

phosphazene.

Verification: Check via LC-MS or TLC to ensure the disappearance of the azide peak.

Final Disposal: The resulting mixture contains 4-(aminomethyl)phenol and

triphenylphosphine oxide. This can now be disposed of as standard organic solvent waste
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(non-explosive).

Part 4: Emergency Spill Response
Scenario: Solid Spill (>100 mg)

Evacuate: Clear the immediate area.

PPE: Double nitrile gloves, lab coat, full face shield.

Dampen: Gently cover the spill with a sand/soda ash mixture moistened with solvent

(Ethanol) to desensitize it. Do not use dry sweeping (friction hazard).

Collect: Use a plastic scoop (non-sparking) to transfer to a waste container.

Decontaminate: Wash the surface with the Staudinger reduction solution (

in THF) to destroy traces.

Part 5: Visualization & Logic
Disposal Decision Logic

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Decision matrix distinguishing between bulk disposal (shipping) and trace deactivation

(chemical treatment).
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Staudinger Deactivation Pathway

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Chemical mechanism for deactivating the azide group using Triphenylphosphine.

References
Management of Organic Azide Waste.University of Pittsburgh EH&S. [Link]

Phenol: Systemic Toxicity and Safe Handling.Western Washington University. [Link]

Organic Azides: Syntheses and Handling.Organic Chemistry Portal. [Link]

Hazardous Waste Characteristic of Reactivity (D003).U.S. EPA. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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